Cas no 1321983-85-0 ((2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile)

• Product Name: (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile
• CAS No: 1321983-85-0
• MF: C₂₅H₁₉N₃O₂S
• MW: 425.502264261246
• CID: 5892374
• PubChem ID: 18558786
• Update Time: 2025-06-10

(2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-(3-methoxyphenyl)thiazol-2-yl)-3-((4-phenoxyphenyl)amino)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(3-methoxyphenyl)-α-[[(4-phenoxyphenyl)amino]methylene]-, (αE)-
• (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile
• 1321983-85-0
• F1110-0349
• AKOS024603029
• (E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-(4-phenoxyanilino)prop-2-enenitrile

• Inchi： 1S/C25H19N3O2S/c1-29-23-9-5-6-18(14-23)24-17-31-25(28-24)19(15-26)16-27-20-10-12-22(13-11-20)30-21-7-3-2-4-8-21/h2-14,16-17,27H,1H3/b19-16+
• InChI Key： KIHIGKUPBQPEEF-KNTRCKAVSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=CC(OC)=C2)=CS1)=C\NC1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 425.11979803g/mol
• Monoisotopic Mass: 425.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 95.4Ų

Additional information on (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile

Chemical Profile of (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile (CAS No. 1321983-85-0)

The compound (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile, identified by its CAS number 1321983-85-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of multiple pharmacophoric groups, including a thiazole ring and an amino substituent, positions this compound as a promising candidate for further investigation in medicinal chemistry.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The thiazole moiety, known for its broad spectrum of biological activities, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of a 3-methoxyphenyl group into the molecular structure enhances the compound's interactiveness with biological targets, potentially modulating key signaling pathways involved in disease progression.

The nitrile group at the propenyl position introduces another layer of functionality, enabling diverse chemical transformations that can be exploited in synthetic chemistry. This feature is particularly valuable in the context of structure-activity relationship (SAR) studies, where modifications around the nitrile moiety can fine-tune pharmacological properties. Additionally, the presence of a 4-phenoxyphenyl amino group suggests potential interactions with enzymes and receptors, further expanding the compound's therapeutic window.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget-directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects. The structural features of (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile align well with this paradigm. The combination of a thiazole ring and an amino substituent provides multiple interaction points with biological macromolecules, making it a versatile scaffold for drug design.

Advances in computational chemistry have enabled the rapid screening of large chemical libraries to identify promising candidates for further validation. Molecular docking studies have been instrumental in predicting the binding affinity and mode of interaction between this compound and various biological targets. Preliminary simulations suggest that the compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological conditions.

Experimental validation through in vitro assays has corroborated these computational findings. In particular, the compound has shown promising activity against several kinases relevant to cancer biology. The ability to modulate kinase activity is crucial for developing targeted therapies that minimize off-target effects and improve patient outcomes. Furthermore, the structural flexibility inherent in the molecule allows for further derivatization to optimize potency and selectivity.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market have their origins in natural products, which often serve as inspiration for synthetic chemists due to their unique structural motifs and biological activities. The presence of a phenolic group within the 4-phenoxyphenyl moiety resembles structural elements found in several bioactive natural products, suggesting potential synergistic effects when combined with other pharmacophores.

Recent publications have highlighted the importance of green chemistry principles in pharmaceutical research. Sustainable synthetic methodologies are being increasingly adopted to reduce environmental impact while maintaining or enhancing chemical efficiency. The synthesis of (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile adheres to these principles by employing catalytic processes that minimize waste generation and energy consumption.

In conclusion, the compound (2E)-2-[4-(3-methoxyphenyl)-1,3-thiazol-2-yl]-3-[(4-phenoxyphenyl)amino]prop-2-enenitrile (CAS No. 1321983-85-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly critical role in shaping future therapeutic strategies.